Cas no 857653-85-1 (2-Chloro-N'-hydroxy-4-pyridinecarboximidamide)

2-Chloro-N'-hydroxy-4-pyridinecarboximidamide is a pyridine-based organic compound featuring both chloro and hydroxyimino functional groups. Its structure lends itself to applications in medicinal chemistry and agrochemical research, particularly as an intermediate in the synthesis of heterocyclic compounds. The chloro substituent enhances reactivity in nucleophilic substitution reactions, while the hydroxyimino group offers potential for further functionalization. This compound is valued for its versatility in constructing pharmacologically active molecules, including inhibitors and ligands. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for laboratory-scale and industrial applications. Proper handling and storage are recommended due to its reactive functional groups.
2-Chloro-N'-hydroxy-4-pyridinecarboximidamide structure
857653-85-1 structure
Product Name:2-Chloro-N'-hydroxy-4-pyridinecarboximidamide
CAS No:857653-85-1
MF:C6H6ClN3O
MW:171.584339618683
MDL:MFCD11052368
CID:1119239
PubChem ID:135962644
Update Time:2025-05-27

2-Chloro-N'-hydroxy-4-pyridinecarboximidamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-hydroxy-4-pyridinecarboximidamide
    • (Z)-(2-chloro-1H-pyridin-4-ylidene)-nitrosomethanamine
    • 2-Chloro-N'-hydroxy-4-pyridinecarboximidamide
    • CHLOROHYDROXYISONICOTINAMIDINE
    • 2-chloro-N'-hydroxyisonicotinimidamide
    • SCHEMBL642116
    • 2-Chloro-N-hydroxyisonicotinimidamide
    • AKOS015851308
    • EN300-1599722
    • (Z)-2-CHLORO-N'-HYDROXYPYRIDINE-4-CARBOXIMIDAMIDE
    • A923491
    • 2-chloro-N'-hydroxypyridine-4-carboximidamide
    • (Z)-1-(2-Chloropyridin-4(1H)-ylidene)-1-nitrosomethanamine
    • DTXSID00670641
    • 857653-85-1
    • CS-0171514
    • ALBB-016411
    • 4-pyridinecarboximidamide, 2-chloro-N'-hydroxy-
    • 2-Chloro-N-hydroxy-isonicotinamidine
    • MDL： MFCD11052368
    • Inchi： 1S/C6H6ClN3O/c7-5-3-4(1-2-9-5)6(8)10-11/h1-3,11H,(H2,8,10)
    • InChI Key： FUSMRNWUUNGSEH-UHFFFAOYSA-N
    • SMILES： ClC1C=C(/C(=N/O)/N)C=CN=1

Computed Properties

  • Exact Mass: 171.02000
  • Monoisotopic Mass: 171.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 71.5Ų

Experimental Properties

  • PSA: 71.50000
  • LogP: 1.52980

2-Chloro-N'-hydroxy-4-pyridinecarboximidamide Security Information

2-Chloro-N'-hydroxy-4-pyridinecarboximidamide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-N'-hydroxy-4-pyridinecarboximidamide Pricemore >>

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